
Synthesis and Characterization of Pyrazophos:
A Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pyrazophos

Cat. No.: B1679933 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization

of Pyrazophos (CAS No. 13457-18-6), a systemic organothiophosphate fungicide and

insecticide.[1][2] This document is intended for researchers, scientists, and professionals in

drug development, offering detailed methodologies for its preparation and analysis for research

purposes. Pyrazophos acts as a phospholipid biosynthesis inhibitor and is used to control

powdery mildew in various crops.[2][3]

Chemical and Physical Properties
Pyrazophos, with the IUPAC name ethyl 2-[(diethoxyphosphorothioyl)oxy]-5-

methylpyrazolo[1,5-a]pyrimidine-6-carboxylate, is a crystalline solid, appearing as green to

brown, or a yellow oil.[1][4][5] Its key chemical and physical properties are summarized in the

table below.
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Property Value Reference

IUPAC Name

ethyl 2-

diethoxyphosphinothioyloxy-5-

methylpyrazolo[1,5-

a]pyrimidine-6-carboxylate

[3]

CAS Number 13457-18-6 [1]

Molecular Formula C14H20N3O5PS [3]

Molecular Weight 373.37 g/mol [3]

Appearance
Green to brown solid or yellow

oil
[1][5]

Melting Point
51 to 52 °C (124 to 126 °F;

324 to 325 K)
[1]

Boiling Point Decomposes at 160 °C [1]

Solubility in Water 4.2 mg/L [1]

Density 1.348 g/cm³ [1]

Synthesis of Pyrazophos
The synthesis of Pyrazophos involves the reaction of O,O-diethyl phosphorochloridothioate

with ethyl 2-hydroxy-5-methylpyrazolo[1,5-a]pyrimidine-6-carboxylate.[2] The latter intermediate

is prepared from ethyl acetoacetate and hydrazine, followed by selective oxidation and

esterification.[2] The final reaction step forms the phosphorothioate ester linkage.

Experimental Protocol for Synthesis
A general procedure for the synthesis of Pyrazophos is as follows:

Reaction Setup: In a suitable reaction vessel, dissolve ethyl 2-hydroxy-5-methylpyrazolo[1,5-

a]pyrimidine-6-carboxylate in a solvent such as acetone or toluene.

Addition of Base: Add a base, for instance, triethylamine or potassium carbonate, to the

solution to facilitate the reaction.
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Addition of Phosphorochloridothioate: Slowly add O,O-diethyl phosphorochloridothioate to

the reaction mixture.

Reaction Conditions: Stir the mixture at a controlled temperature until the reaction is

complete, which can be monitored by techniques like Thin Layer Chromatography (TLC).

Workup and Purification: Upon completion, the crude product is neutralized, washed with

water, and purified.[2] Vacuum distillation is a common method for purification.[2]
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Caption: Synthesis pathway of Pyrazophos.

Mechanism of Action: Inhibition of Phospholipid
Biosynthesis
Pyrazophos functions as a systemic fungicide with both protective and curative action by

inhibiting phospholipid biosynthesis.[2] This mode of action disrupts the formation of fungal cell
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membranes, which are essential for their growth and survival. The profungicide is hydrolyzed in

the target organism, releasing the active 2-hydroxypyrazolopyrimidine fungicide.[3]
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Caption: Mechanism of action of Pyrazophos.

Characterization and Analytical Methods
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The characterization of synthesized Pyrazophos is crucial to confirm its identity, purity, and

quantity. Various analytical techniques are employed for this purpose.

Spectroscopic Analysis
Spectroscopic methods provide information about the molecular structure and functional

groups present in the Pyrazophos molecule.

Spectroscopic Data Observed Peaks/Signals

Mass Spectrometry (GC-MS)
Key fragments at m/z: 291, 259, 232, 221,

135[3]

Infrared (IR) Spectroscopy
Characteristic absorptions for P=S, C=O (ester),

C=N, and aromatic C-H bonds.

Chromatographic Analysis
Chromatographic techniques are essential for the separation, identification, and quantification

of Pyrazophos.

High-Performance Liquid Chromatography (HPLC)

HPLC is a preferred method for the analysis of thermally labile compounds like many

organophosphorus pesticides.[6]

Experimental Protocol for HPLC Analysis:

Column: A C18 column (e.g., 150 mm × 4.6 mm, 5-µm particle size) is commonly used.[6]

Mobile Phase: An isocratic elution with a mixture of methanol and water (e.g., 85:15 v/v)

can be employed.[6] The aqueous phase may contain a small amount of acetic acid (e.g.,

0.1%).[6]

Flow Rate: A typical flow rate is 1 mL/min.[6]

Detection: UV detection at a wavelength of 285 nm is suitable.[6]
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Column Temperature: Maintained at approximately 35 °C.[6]

Injection Volume: A 20 µL injection volume is standard.[6]

Gas Chromatography (GC)

GC coupled with a suitable detector is also a powerful tool for Pyrazophos analysis.

Experimental Protocol for GC Analysis:

Sample Preparation: A QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

method can be used for sample extraction and cleanup, especially from complex matrices.

[7]

Injection: A programmable temperature vaporizer (PTV) injector allows for large volume

injection, which can simplify sample preparation.

Column: A capillary column with a suitable stationary phase (e.g., a non-polar or medium-

polar phase) is used for separation.

Detection: Mass spectrometry (MS) is a highly selective and sensitive detector for

identifying and quantifying Pyrazophos.
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Caption: General analytical workflow for Pyrazophos.

Safety and Handling
Pyrazophos is harmful if swallowed or inhaled and is very toxic to aquatic life.[3] Appropriate

personal protective equipment (PPE), including gloves, eye protection, and respiratory

protection, should be worn when handling this compound. It should be stored in a cool, dry, and

well-ventilated area.

This guide provides a foundational understanding of the synthesis and characterization of

Pyrazophos for research applications. For specific experimental details and safety protocols,
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researchers should consult relevant literature and safety data sheets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Pyrazophos - Wikipedia [en.wikipedia.org]

2. Pyrazophos (Ref: HOE 2873) [sitem.herts.ac.uk]

3. Pyrazophos | C14H20N3O5PS | CID 26033 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. bcpcpesticidecompendium.org [bcpcpesticidecompendium.org]

5. Pyrazophos [drugfuture.com]

6. chromatographyonline.com [chromatographyonline.com]

7. digital.csic.es [digital.csic.es]

To cite this document: BenchChem. [Synthesis and Characterization of Pyrazophos: A
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679933#synthesis-and-characterization-of-
pyrazophos-for-research-purposes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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